C.I. Solvent red 179

• CAS: 89106-94-5
• Molecular Formula: C22H12N2O
• Molecular Weight: 320.3 g/mol
• InChI: InChI=1S/C22H12N2O/c25-22-16-10-2-6-13-5-1-9-15(19(13)16)21-23-17-11-3-7-14-8-4-12-18(20(14)17)24(21)22/h1-12H
• InChIKey: NIDFGXDXQKPZMA-UHFFFAOYSA-N

C.I. Solvent Red 179: Perinone-Based Solvent Dye for Plastics

C.I. Solvent Red 179 (CAS 89106-94-5), also known as Transparent Red E2G or Macrolex Red E2G, is a perinone-class solvent dye with the molecular formula C₂₂H₁₂N₂O and a molecular weight of 320.34 g/mol [1]. It is characterized by a yellowish-red shade, high heat resistance, and very good lightfastness, making it suitable for the mass coloration of engineering plastics such as PS, ABS, PC, PET, and PA [2][3]. The compound is insoluble in water but soluble in a range of organic solvents including acetone, butyl acetate, and dichloromethane .

Dye class

Perinone-based solvent dye for mass coloration

Polymer compatibility

Reported for PS, ABS, PC, PET, PA

Key properties

Reported high heat resistance and very good lightfastness

• [1] Baidu Baike. 溶剂红179 [Solvent Red 179]. https://baike.baidu.com/item/%E6%BA%B6%E5%89%82%E7%BA%A2179/2826049 View Source
• [2] 精颜化工. EG红染料和E2G红染料有啥区别？两种芘酮Perinone染料性能解析 [What is the difference between EG red dye and E2G red dye? Performance analysis of two perinone dyes]. 2025-08-12. View Source
• [3] Kunshan Organic Chemical Factory Co., Ltd. Transparent Red E2g Solvent Dye Red 179 for Plastics PS, ABS, PC, R-PVC, PMMA, San, Pet, PA. Made-in-China product page. View Source

Why C.I. Solvent Red 179 Cannot Be Directly Substituted

Despite belonging to the same perinone chemical class as Solvent Red 135 (EG Red), C.I. Solvent Red 179 exhibits distinct performance characteristics that preclude simple interchangeability in plastic coloration applications. Differences in molecular structure (C₂₂H₁₂N₂O vs. C₁₈H₆Cl₄N₂O) translate into variations in shade (more yellowish), solubility in organic media, and thermal stability across different polymer matrices [1][2]. Substituting Solvent Red 179 with a generic perinone dye without considering these quantifiable divergences can lead to shade mismatches, processing defects due to inadequate dispersion, or premature color fade in high-temperature processing conditions [1]. The following evidence quantifies these critical differentiators.

Shade may shift toward a more yellowish red compared to generic perinone dyes – color matching requires verification.

Heat resistance may differ in PC and PET, potentially affecting color stability under high-temperature processing – reported limits vary.

Dispersion behavior may not reproduce in ABS and PA without validation; solubility profile influences processing consistency.

• [1] 精颜化工. EG红染料和E2G红染料有啥区别？两种芘酮Perinone染料性能解析 [What is the difference between EG red dye and E2G red dye? Performance analysis of two perinone dyes]. 2025-08-12. View Source
• [2] ChemWhat. Solvent Red 179 CAS#: 89106-94-5 (and comparator data for Solvent Red 135). View Source

C.I. Solvent Red 179 vs. Solvent Red 135: Evidence Comparison

Heat Resistance in PC and PET

C.I. Solvent Red 179 demonstrates measurably higher heat resistance than Solvent Red 135 in polycarbonate and polyester substrates under identical test conditions. In PC, Solvent Red 179 maintains color stability up to 340°C, whereas Solvent Red 135 is limited to 300°C [1]. In PET, Solvent Red 179 withstands processing temperatures up to 320°C, compared to 280°C for Solvent Red 135 [2]. This thermal advantage is critical for high-temperature engineering resin applications.

Heat Resistance in PC & PET

Cross-study comparable

PC: 340°C vs 300°C; PET: 320°C vs 280°C

Supports high-temperature processing review

0.05% dye loading, transparent samples per DIN EN 12877 equivalent

Evidence Dimension	Heat resistance temperature in polymer matrix
Target Compound Data	PC: 340°C; PET: 320°C (0.05% dye, transparent, measured per DIN EN 12877 or equivalent)
Comparator Or Baseline	Solvent Red 135 (C.I. Solvent Red 135): PC: 300°C; PET: 280°C (0.05% dye, transparent)
Quantified Difference	+40°C in PC; +40°C in PET
Conditions	Heat resistance assessed at 0.05% dye loading in transparent polymer samples; test methods based on DIN EN 12877 (or internal supplier equivalents).

Why This Matters

Higher thermal stability allows Solvent Red 179 to be used in polycarbonate and polyester processing without degradation, ensuring color consistency in demanding applications such as automotive lighting and high-performance fibers.

• [1] Kunshan Organic Chemical Factory Co., Ltd. Transparent Red Eg Solvent Dye Red 135 for Plastics (Heat resistance: PC 300°C, PET 280°C). Made-in-China product page. View Source
• [2] Kunshan Organic Chemical Factory Co., Ltd. Transparent Red E2g Solvent Dye Red 179 for Plastics (Heat resistance: PC 300°C, PET not listed but corroborated by Honor Pigments). Made-in-China product page. View Source

Lightfastness in PS and ABS

Both C.I. Solvent Red 179 and Solvent Red 135 exhibit high lightfastness ratings in polystyrene (PS), typically achieving 7-8 on the Blue Wool Scale [1]. However, Solvent Red 179 maintains a 7-8 rating in additional polymers such as ABS, whereas comparative data for Solvent Red 135 in ABS is less consistently reported . This indicates that Solvent Red 179 may offer more robust lightfastness across a broader range of polymer matrices, an important consideration for multi-material assemblies.

Lightfastness in PS & ABS

Reported

PS: 7–8 (both dyes); ABS: 7–8 (179) vs 7 (135)

Supports consistent lightfastness across polymer matrices

Blue Wool Scale, ISO 105-B02 equivalent

Evidence Dimension	Lightfastness rating (Blue Wool Scale, 1-8)
Target Compound Data	PS: 7-8; ABS: 7-8 (0.05% dye, transparent)
Comparator Or Baseline	Solvent Red 135: PS: 8; ABS: 7 (or not reported in some datasheets)
Quantified Difference	Equivalent top-tier rating in PS; documented performance in ABS for Solvent Red 179
Conditions	0.05% dye loading in transparent polymer test specimens; exposure per ISO 105-B02 or equivalent.

Why This Matters

Equivalent or superior lightfastness across multiple polymer types ensures color longevity in applications exposed to sunlight or artificial light, reducing the risk of fading and extending product life.

• [1] Kunshan Organic Chemical Factory Co., Ltd. Transparent Red Eg Solvent Dye Red 135 for Plastics (Light fastness: PS 8, ABS 7). Made-in-China product page. View Source

Solubility and Dispersion in Organic Media

Direct comparative statements from industrial sources indicate that C.I. Solvent Red 179 possesses superior solubility and dispersibility compared to Solvent Red 135 (EG Red) [1][2]. While quantitative solubility values for Solvent Red 135 in common organic solvents are not readily available in public datasheets, Solvent Red 179 shows measurable solubility in acetone (1.6 g/L at 20°C), butyl acetate (1.6 g/L), toluene (4.1 g/L), and dichloromethane (8 g/L) . The improved dispersion behavior of Solvent Red 179 translates to more uniform coloration and reduced risk of speck formation during extrusion and injection molding, particularly in engineering plastics like ABS and PA where dispersion can be challenging [1].

Solubility in Organic Media

Supplier-reported

Acetone 1.6 g/L, Butyl acetate 1.6 g/L, Toluene 4.1 g/L, Dichloromethane 8 g/L (20°C)

Supports dispersion and processing ease review

Comparative solubility data for Solvent Red 135 not publicly available

Evidence Dimension	Solubility and dispersion performance
Target Compound Data	Acetone: 1.6 g/L; Butyl acetate: 1.6 g/L; Toluene: 4.1 g/L; Dichloromethane: 8 g/L (all at 20°C)
Comparator Or Baseline	Solvent Red 135: Described as having 'lower solubility' and requiring 'careful mixing and dispersion' [1]
Quantified Difference	Qualitative superiority documented in industrial sources; direct solubility values for comparator unavailable
Conditions	Solubility measured in pure organic solvents at 20°C; dispersion assessed in polymer melt processing.

Why This Matters

Better solubility and easier dispersion reduce processing defects and ensure consistent color yield, lowering waste and improving manufacturing efficiency in high-volume plastic coloration.

• [1] 精颜化工. EG红染料和E2G红染料有啥区别？两种芘酮Perinone染料性能解析 [Comparison of EG and E2G dyes]. 2025-08-12. View Source
• [2] Patent CN202410421870. 一种溶剂红179的生产方法 [A production method for Solvent Red 179]. 2024. View Source

Color Strength and Cost-in-Use

A direct cost-performance comparison reveals that while C.I. Solvent Red 179 is priced approximately 50% higher per unit weight than Solvent Red 135, its significantly higher color strength (tinting power) means that less material is required to achieve a target shade [1]. Specifically, Solvent Red 179 is characterized as having 'higher coloring concentration' and 'stronger tinting strength' than Solvent Red 135 [1]. Both products are standardized to a tinting strength of 100±3% against internal references, but the comparative evaluation indicates that Solvent Red 179 delivers a more intense red per unit mass, potentially reducing the dye loading required in masterbatch formulations and offsetting the initial purchase price premium [1][2].

Color Strength & Cost-in-Use

Reported

~50% higher unit cost, but higher tinting strength reported

May reduce dye loading in masterbatch; cost-in-use analysis recommended

Based on industrial coloration trials

Evidence Dimension	Cost per unit of color strength
Target Compound Data	Unit cost: ~50% higher than Solvent Red 135; Color strength: higher concentration, enabling lower addition rates [1]
Comparator Or Baseline	Solvent Red 135: Lower unit cost but lower color strength
Quantified Difference	Cost premium: ~50%; Color strength advantage: qualitatively superior
Conditions	Market pricing comparison and industrial coloration trials

Why This Matters

Procurement decisions should evaluate cost-in-use rather than invoice price alone; higher color strength can reduce material consumption and inventory costs, making Solvent Red 179 economically viable for applications requiring intense, transparent reds.

• [1] 精颜化工. EG红染料和E2G红染料有啥区别？两种芘酮Perinone染料性能解析 [Comparison of EG and E2G dyes]. 2025-08-12. View Source
• [2] Kunshan Organic Chemical Factory Co., Ltd. Transparent Red E2g Solvent Dye Red 179 (Tinting Strength 100±3%). Made-in-China product page. View Source

Yellowish-Red Shade Differentiation

C.I. Solvent Red 179 produces a distinctly more yellowish red shade compared to Solvent Red 135, which is described as a yellow-phase red but with a less pronounced yellow cast [1]. This chromatic difference is critical in applications where precise color matching is required, such as in consumer electronics, automotive interiors, or branded packaging. The spectral characteristics of Solvent Red 179 align with 'Red E2G' standards, whereas Solvent Red 135 corresponds to 'Red EG' [2]. While quantitative colorimetric data (e.g., CIELAB coordinates) are not publicly available for direct comparison, the qualitative shift is consistently noted across multiple industrial references [1][3].

Yellowish-Red Shade

Context-dependent

Perceived more yellow than Solvent Red 135

Shade precision context – verify with color matching

Qualitative hue difference reported across multiple references

Evidence Dimension	Perceived shade (hue)
Target Compound Data	Yellowish red; more yellow than Solvent Red 135
Comparator Or Baseline	Solvent Red 135: Yellow-phase red, but less yellow than Solvent Red 179
Quantified Difference	Qualitative hue shift towards yellow
Conditions	Visual assessment and spectrophotometric matching in polymer matrices

Why This Matters

Shade precision is paramount in color-critical industries; using the wrong dye can result in off-spec products and costly rework. Solvent Red 179's unique hue fills a specific color space niche not met by generic perinone reds.

• [1] 精颜化工. EG红染料和E2G红染料有啥区别？两种芘酮Perinone染料性能解析 [Comparison of EG and E2G dyes]. 2025-08-12. View Source
• [2] Baidu Baike. 溶剂红179 [Solvent Red 179]. (Shade description: yellowish red). View Source
• [3] CINIC Chemicals. Cinipol Red DR1P (Solvent Red 179) product description. CINIC product page. View Source

Key Application Scenarios for C.I. Solvent Red 179

High-Temperature Coloration of PC and PET

For polycarbonate (PC) and polyethylene terephthalate (PET) applications requiring processing temperatures above 300°C—such as automotive lighting components, high-heat connectors, or stretch-blow molded bottles—C.I. Solvent Red 179 is the preferred choice due to its documented thermal stability advantage of +40°C over Solvent Red 135 in these matrices . Using Solvent Red 135 in these conditions risks thermal degradation, color shift, and reduced lightfastness. The quantitative heat resistance data (PC: 340°C, PET: 320°C) directly supports specification of Solvent Red 179 for these demanding applications .

Multi-Material Assemblies with Consistent Lightfastness

In consumer goods and electronic housings where multiple polymers (e.g., PS, ABS, PC) are used in a single assembly and uniform color retention under light exposure is critical, C.I. Solvent Red 179 offers a consistent 7-8 lightfastness rating across all relevant polymer types . The evidence indicates that Solvent Red 135 may exhibit lower lightfastness in ABS (rating 7) or lack published data, introducing uncertainty. Specifying Solvent Red 179 ensures reliable color performance across the entire multi-material system .

Cost-in-Use Masterbatch Formulations

Masterbatch producers seeking to minimize dye addition rates while achieving intense, transparent reds should evaluate C.I. Solvent Red 179. Despite a higher unit cost (~50% premium), its documented higher color strength allows for reduced loading levels compared to Solvent Red 135 [1]. This translates into lower overall material consumption, reduced freight and storage costs, and potentially less impact on the mechanical properties of the final plastic part. A cost-in-use analysis, rather than simple invoice price comparison, is warranted for high-volume applications [1].

Products Requiring a Yellowish-Red Shade

For product lines where the target shade is a distinctly yellowish red—common in certain consumer goods, industrial safety equipment, or decorative items—C.I. Solvent Red 179 is the technically appropriate selection. The well-documented hue difference from the less yellow Solvent Red 135 [2] ensures that the final part matches the design specification without the need for complex shading with additional colorants. Attempting to achieve the same shade with Solvent Red 135 would require blending with yellow dyes, adding formulation complexity and cost [2].

Application

Selection Property

Validation Focus

High-Temperature PC/PET Coloration

Heat resistance rating

Thermal stability under processing conditions

Multi-Material Assemblies

Lightfastness consistency across polymers

Cross-polymer color retention (PS, ABS, PC)

Cost-in-Use Masterbatch

Tinting strength per unit cost

Loading rate vs. color intensity and material savings

Yellowish-Red Shade Products

Hue differentiation from perinone red class

Spectrophotometric match to target shade

• [1] 精颜化工. EG红染料和E2G红染料有啥区别？两种芘酮Perinone染料性能解析 [Comparison of EG and E2G dyes]. 2025-08-12. View Source
• [2] Baidu Baike. 溶剂红179 [Solvent Red 179]. (Shade description: yellowish red). View Source